5-Chloro Bupropion-d9 Fumarate
5-Chloro Bupropion-d9 Fumarate
Brand Name:
Vulcanchem
CAS No.:
1346606-75-4
VCID:
VC0126770
InChI:
InChI=1S/C13H17Cl2NO.C4H4O4/c1-8(16-13(2,3)4)12(17)9-5-10(14)7-11(15)6-9;5-3(6)1-2-4(7)8/h5-8,16H,1-4H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/i2D3,3D3,4D3;
SMILES:
CC(C(=O)C1=CC(=CC(=C1)Cl)Cl)NC(C)(C)C.C(=CC(=O)O)C(=O)O
Molecular Formula:
C17H21Cl2NO5
Molecular Weight:
399.312
5-Chloro Bupropion-d9 Fumarate
CAS No.: 1346606-75-4
Reference Standards
VCID: VC0126770
Molecular Formula: C17H21Cl2NO5
Molecular Weight: 399.312
| CAS No. | 1346606-75-4 |
|---|---|
| Product Name | 5-Chloro Bupropion-d9 Fumarate |
| Molecular Formula | C17H21Cl2NO5 |
| Molecular Weight | 399.312 |
| IUPAC Name | (E)-but-2-enedioic acid;1-(3,5-dichlorophenyl)-2-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]propan-1-one |
| Standard InChI | InChI=1S/C13H17Cl2NO.C4H4O4/c1-8(16-13(2,3)4)12(17)9-5-10(14)7-11(15)6-9;5-3(6)1-2-4(7)8/h5-8,16H,1-4H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/i2D3,3D3,4D3; |
| Standard InChIKey | MGHPTSVYSLXGEG-SJRNJJABSA-N |
| SMILES | CC(C(=O)C1=CC(=CC(=C1)Cl)Cl)NC(C)(C)C.C(=CC(=O)O)C(=O)O |
| Synonyms | 1-(3,5-Dichlorophenyl)-2-[(1,1-dimethylethyl-d9)amino]-1-propanone (2E)-2-Butenedioate ; |
| PubChem Compound | 71314699 |
| Last Modified | Nov 11 2021 |
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